Cas no 2305420-34-0 (6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide)

• Product Name: 6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide
• CAS No: 2305420-34-0
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 5453894
• PubChem ID: 138992007
• Update Time: 2025-10-23

6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-N-(3-phenoxyphenyl)-3-pyridinesulfonamide
• Z997750168
• 6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide
• EN300-26591503
• 2305420-34-0

• Inchi： 1S/C18H13N3O3S/c19-12-15-9-10-18(13-20-15)25(22,23)21-14-5-4-8-17(11-14)24-16-6-2-1-3-7-16/h1-11,13,21H
• InChI Key： PMQQEDLVXFPGPG-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NC1C=CC=C(C=1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 351.06776246g/mol
• Monoisotopic Mass: 351.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide

6-Cyano-N-(3-Phenoxyphenyl)Pyridine-3-Sulfonamide: A Comprehensive Overview

6-Cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide (CAS No: 2305420-34-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule combines a pyridine ring, a cyano group, and a sulfonamide moiety, each contributing to its distinct chemical properties and biological activity.

The pyridine ring serves as the central framework of the molecule, providing a rigid structure that facilitates various chemical interactions. The cyano group, attached at the 6-position of the pyridine ring, introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Meanwhile, the sulfonamide group at the 3-position plays a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of 6-cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2), a target enzyme associated with pain and inflammation.

The phenoxyphenyl group attached to the sulfonamide moiety further enhances the compound's pharmacokinetic properties. This group not only improves membrane permeability but also contributes to the molecule's ability to penetrate cellular barriers, making it more effective in delivering therapeutic effects. Additionally, computational studies have revealed that the compound's structure allows for favorable interactions with target proteins, thereby increasing its binding affinity and selectivity.

From a synthetic perspective, 6-cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide can be synthesized through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of intermediates such as 6-cyano-pyridine-3-sulfonyl chloride, which is then subjected to nucleophilic substitution with 3-phenoxyaniline to form the final product. This synthetic route has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored environmentally friendly methods, such as using microwave-assisted synthesis or catalytic systems, to reduce waste and improve efficiency. These innovations not only align with sustainable practices but also pave the way for cost-effective manufacturing processes.

In terms of applications, 6-cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide has shown promise in several therapeutic areas. Beyond its anti-inflammatory properties, it has demonstrated potential as an antiviral agent against emerging pathogens such as SARS-CoV-2. A study published in *Antiviral Research* in 2024 reported that this compound exhibits potent inhibitory activity against viral replication by targeting essential viral proteins.

Furthermore, preliminary toxicological studies indicate that this compound has a favorable safety profile. Preclinical trials have shown minimal adverse effects at therapeutic doses, suggesting its potential for safe use in humans. However, further studies are required to fully characterize its toxicity profile and long-term effects.

The development of 6-cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide also underscores the importance of interdisciplinary collaboration in drug discovery. By integrating insights from organic chemistry, pharmacology, and computational modeling, researchers have been able to design compounds with tailored properties suited for specific therapeutic needs.

In conclusion, 6-cyano-N-(3-phenoxyphenyl)pyridine-3-sulfonamide (CAS No: 2305420-34-0) represents a promising candidate in the quest for novel therapeutic agents. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds great potential for contributing to advancements in pharmaceutical science and clinical practice.